Cas no 400877-37-4 (1-(4-chlorophenyl)-1H-pyrazol-4-ylmethanamine)
400877-37-4 structure
Product Name:1-(4-chlorophenyl)-1H-pyrazol-4-ylmethanamine
CAS No:400877-37-4
MF:C10H10ClN3
MW:207.659500598907
CID:925282
PubChem ID:24702098
Update Time:2023-11-22
1-(4-chlorophenyl)-1H-pyrazol-4-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- (1-(4-Chlorophenyl)-1H-pyrazol-4-yl)methanamine
- 400877-37-4
- Z317041896
- AKOS000182650
- CHEMBL4533372
- [1-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine
- EN300-80192
- AM20040401
- [1-(4-chlorophenyl)pyrazol-4-yl]methanamine
- 1-(4-chlorophenyl)-1H-pyrazol-4-ylmethanamine
-
- Inchi： 1S/C10H10ClN3/c11-9-1-3-10(4-2-9)14-7-8(5-12)6-13-14/h1-4,6-7H,5,12H2
- InChI Key： VXQNZOAYORCEEM-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N1C=C(C=N1)CN
Computed Properties
- Exact Mass: 207.0563250g/mol
- Monoisotopic Mass: 207.0563250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 340.9±27.0 °C at 760 mmHg
- Flash Point: 160.0±23.7 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-(4-chlorophenyl)-1H-pyrazol-4-ylmethanamine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-chlorophenyl)-1H-pyrazol-4-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM277964-1g |
(1-(4-Chlorophenyl)-1H-pyrazol-4-yl)methanamine |
400877-37-4 | 95% | 1g |
$426 | 2023-02-02 | |
| TRC | C612245-10mg |
[1-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine |
400877-37-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C612245-50mg |
[1-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine |
400877-37-4 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C612245-100mg |
[1-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine |
400877-37-4 | 100mg |
$ 275.00 | 2022-06-06 | ||
| Enamine | EN300-80192-0.05g |
[1-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine |
400877-37-4 | 90.0% | 0.05g |
$162.0 | 2025-03-21 | |
| Enamine | EN300-80192-0.1g |
[1-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine |
400877-37-4 | 90.0% | 0.1g |
$241.0 | 2025-03-21 | |
| Enamine | EN300-80192-0.25g |
[1-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine |
400877-37-4 | 90.0% | 0.25g |
$347.0 | 2025-03-21 | |
| Enamine | EN300-80192-0.5g |
[1-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine |
400877-37-4 | 90.0% | 0.5g |
$546.0 | 2025-03-21 | |
| Enamine | EN300-80192-1.0g |
[1-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine |
400877-37-4 | 90.0% | 1.0g |
$699.0 | 2025-03-21 | |
| Enamine | EN300-80192-2.5g |
[1-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine |
400877-37-4 | 90.0% | 2.5g |
$1370.0 | 2025-03-21 |
1-(4-chlorophenyl)-1H-pyrazol-4-ylmethanamine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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